Cas no 2009230-42-4 (tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate
• CAS No: 2009230-42-4
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5982186
• PubChem ID: 165954116
• Update Time: 2025-05-23

tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2009230-42-4
• tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate
• EN300-797368

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)12-6-5-9(16)8-7-13-15(4)14-8/h7H,5-6H2,1-4H3,(H,12,17)
• InChI Key： UTGHIUMCBZZUSP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1C=NN(C)N=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.1Ų

Additional information on tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate

tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate (CAS No: 2009230-42-4) is a sophisticated organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a 1,2,3-triazole moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical reactions and modifications.

The synthesis of tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate typically involves multi-step processes that leverage modern organic chemistry techniques. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the efficiency and yield of its production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its manufacturing process.

One of the most notable applications of this compound is in the field of drug discovery. The 1,2,3-triazole ring is known for its ability to form stable click chemistry bonds, making it an ideal component in the design of bioactive molecules. Recent studies have demonstrated that derivatives of tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate exhibit promising anti-inflammatory and anticancer properties. These findings have sparked interest in further exploring its potential as a lead compound for therapeutic agents.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form cross-linked networks through click chemistry reactions has made it a valuable component in the development of advanced polymers and coatings. Recent research has highlighted its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The structural versatility of tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-3-oxopropyl]carbamate also extends to its use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored in several studies. The incorporation of this compound into agricultural chemicals has shown enhanced efficacy and reduced environmental toxicity compared to traditional formulations.

From an analytical standpoint, the characterization of this compound has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These methods have provided deeper insights into its molecular structure and reactivity patterns. Furthermore, computational chemistry tools have been employed to predict its pharmacokinetic properties and optimize its bioavailability.

In conclusion, tert-butyl N-[3-(2-methyl-2H-1,2,3-triazol-4-yl)-tert-butyl N-[...]-carbamate (CAS No: 2009230